N-(4-Chloro-6-(4-fluorophenyl)pyrido[3,2-d]pyrimidin-2-yl)acetamide

• CAS No.: 917759-04-7
• Molecular Formula: C15H10ClFN4O
• Molecular Weight: 316.72 g/mol
• IUPAC Name: N-[4-chloro-6-(4-fluorophenyl)pyrido[3,2-d]pyrimidin-2-yl]acetamide
• InChI: InChI=1S/C15H10ClFN4O/c1-8(22)18-15-20-12-7-6-11(19-13(12)14(16)21-15)9-2-4-10(17)5-3-9/h2-7H,1H3,(H,18,20,21,22)
• InChI Key: ZBMOZDLJDUUNPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(C(=N1)Cl)N=C(C=C2)C3=CC=C(C=C3)F

Description

N-(4-Chloro-6-(4-fluorophenyl)pyrido[3,2-d]pyrimidin-2-yl)acetamide is a useful research compound. Its molecular formula is C15H10ClFN4O and its molecular weight is 316.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of N-[6-(4-fluoro-phenyl)-4-oxo-3,4-dihydro-pyrido[3,2-d]pyrimidin-2-yl]-acetamide (0.77 g, 2.58 mmol) and DIEA (1.34 mL, 7.74 mmol) in dioxane (25 mL) was added POCl3 (0.73 mL, 7.74 mmol). The mixture was heated to 80° C. for 30 minutes. After the removal of solvent, the residue was dissolved in ethyl acetate (200 mL) and the solution was filtered through a short column with silica gel. The column was additionally washed with ethyl acetate. The filtrate and washings were combined and concentrated. The precipitate formed was isolated by filtration to give the pure title compound as a brown solid (0.43 g, yield 43%) which was characterised as follows: MS (m/z) 317.0 [M+H]+.